Cas no 1216754-71-0 (N-(1,3-benzothiazol-2-yl)-N-[3-(1H-imidazol-1-yl)propyl]furan-2-carboxamide hydrochloride)

• Product Name: N-(1,3-benzothiazol-2-yl)-N-[3-(1H-imidazol-1-yl)propyl]furan-2-carboxamide hydrochloride
• CAS No: 1216754-71-0
• MF: C₁₈H₁₇ClN₄O₂S
• MW: 388.871181249619
• CID: 5444807
• Update Time: 2025-06-14

N-(1,3-benzothiazol-2-yl)-N-[3-(1H-imidazol-1-yl)propyl]furan-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-N-(3-imidazol-1-ylpropyl)furan-2-carboxamide:hydrochloride
• N-(1,3-benzothiazol-2-yl)-N-[3-(1H-imidazol-1-yl)propyl]furan-2-carboxamide hydrochloride

• Inchi： 1S/C18H16N4O2S.ClH/c23-17(15-6-3-12-24-15)22(10-4-9-21-11-8-19-13-21)18-20-14-5-1-2-7-16(14)25-18;/h1-3,5-8,11-13H,4,9-10H2;1H
• InChI Key： RWLAIXUASUPDJR-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(N(C1=NC2=CC=CC=C2S1)CCCN1C=NC=C1)=O.[H]Cl

Additional information on N-(1,3-benzothiazol-2-yl)-N-[3-(1H-imidazol-1-yl)propyl]furan-2-carboxamide hydrochloride

Comprehensive Overview of N-(1,3-benzothiazol-2-yl)-N-[3-(1H-imidazol-1-yl)propyl]furan-2-carboxamide hydrochloride (CAS No. 1216754-71-0)

N-(1,3-benzothiazol-2-yl)-N-[3-(1H-imidazol-1-yl)propyl]furan-2-carboxamide hydrochloride is a synthetic organic compound with a unique molecular structure that combines benzothiazole, imidazole, and furan moieties. This compound, identified by its CAS No. 1216754-71-0, has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in targeted therapies. The presence of these heterocyclic rings contributes to its diverse biological activities, making it a subject of interest for researchers exploring novel drug candidates.

The molecular architecture of N-(1,3-benzothiazol-2-yl)-N-[3-(1H-imidazol-1-yl)propyl]furan-2-carboxamide hydrochloride is characterized by its multi-functional groups, which enhance its binding affinity to specific biological targets. The benzothiazole ring is known for its role in medicinal chemistry, often associated with antimicrobial and anti-inflammatory properties. Meanwhile, the imidazole moiety is a common feature in compounds with enzyme-inhibiting capabilities, particularly in the context of kinase inhibition. The furan component adds to the compound's versatility, often contributing to its pharmacokinetic profile.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like N-(1,3-benzothiazol-2-yl)-N-[3-(1H-imidazol-1-yl)propyl]furan-2-carboxamide hydrochloride due to their potential in addressing unmet medical needs. Researchers are particularly intrigued by its possible role in modulating cellular pathways involved in oxidative stress and inflammation. This aligns with current trends in drug discovery, where small-molecule inhibitors are being developed to target specific proteins or enzymes implicated in disease progression.

The synthesis of N-(1,3-benzothiazol-2-yl)-N-[3-(1H-imidazol-1-yl)propyl]furan-2-carboxamide hydrochloride involves multi-step organic reactions, including amide bond formation and N-alkylation processes. The hydrochloride salt form improves its solubility, a critical factor for bioavailability in potential therapeutic applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its purity and structural integrity, ensuring reproducibility in research settings.

Given the increasing demand for precision medicine, compounds like N-(1,3-benzothiazol-2-yl)-N-[3-(1H-imidazol-1-yl)propyl]furan-2-carboxamide hydrochloride are being explored for their selectivity and efficacy. Its mechanism of action may involve interactions with protein-protein interfaces or allosteric sites, which are hot topics in contemporary drug design. Additionally, its potential as a scaffold for further derivatization makes it valuable for combinatorial chemistry approaches.

From a commercial perspective, CAS No. 1216754-71-0 is available through specialized chemical suppliers catering to academic and industrial researchers. Its applications extend beyond pharmaceuticals, with potential uses in material science and agrochemical development. However, further studies are required to fully elucidate its safety profile and therapeutic potential, which remains a key focus for ongoing investigations.

In conclusion, N-(1,3-benzothiazol-2-yl)-N-[3-(1H-imidazol-1-yl)propyl]furan-2-carboxamide hydrochloride represents a promising compound in the realm of drug discovery and chemical biology. Its unique structural features and potential biological activities position it as a candidate for future innovation in targeted therapies. As research progresses, this compound may contribute to advancements in treating complex diseases, aligning with the global shift toward personalized and mechanism-based treatments.